Cas no 2361635-76-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2361635-76-7
• MF: C₁₁H₂₁FN₂O₂
• MW: 232.295046567917
• CID: 5818449
• PubChem ID: 139026512
• Update Time: 2023-11-20

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2361635-76-7
• tert-butyl N-{[(1r,3r)-3-(aminomethyl)-3-fluorocyclobutyl]methyl}carbamate
• 2361634-53-7
• EN300-7430021
• tert-butyl N-{[(1s,3s)-3-(aminomethyl)-3-fluorocyclobutyl]methyl}carbamate
• EN300-7430151
• Tert-butyl N-[[3-(aminomethyl)-3-fluorocyclobutyl]methyl]carbamate
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C11H21FN2O2/c1-10(2,3)16-9(15)14-6-8-4-11(12,5-8)7-13/h8H,4-7,13H2,1-3H3,(H,14,15)
• InChI Key： HKLHIEQHZFEHLJ-UHFFFAOYSA-N
• SMILES： FC1(CN)CC(CNC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 232.15870608g/mol
• Monoisotopic Mass: 232.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 327.2±7.0 °C(Predicted)
• pka: 12.81±0.46(Predicted)